Urolinin

• Molecular Formula: C45H55N11O11
• Molecular Weight: 926.001
• Appearance: Solid powder
• synonyms: Urolinin; nWWK-Tyr(3-NO2)-Abu.; (2S,5S,8S,11S,14S,17R)-11,14-bis((1H-indol-3-yl)methyl)-17,19-diamino-8-(4-aminobutyl)-2-ethyl-5-(4-hydroxy-3-nitrobenzyl)-4,7,10,13,16,19-hexaoxo-3,6,9,12,15-pentaazanonadecanoic acid

Description

Urolinin is a linear peptidic Urotensin-II Receptor Agonist. Urolinin shows low nanomolar potency as well as improved metabolic stability. Urolinin is a hexameric UIIR agonist with an EC50 of 4.75 nM and a metabolic stability of 1319 min, 6.3-fold higher than wild-type U-II. The U-II system exhibits a remarkable potential for the development of novel therapeutic strategies, especially those related to the treatment of cardiovascular diseases.

Scientific Research Applications

Metabolic Pathways and Bioactivity

Urolithins, primarily derived from ellagitannins and ellagic acid by gut microbiota, have garnered significant attention in scientific research due to their wide-ranging bioactivities. These metabolites exhibit various biological actions including cardiovascular protection, anti-inflammatory effects, anticancer properties, antidiabetic activity, and antiaging properties. Crucially, urolithins involve several cellular mechanisms, like inhibiting MDM2-p53 interaction, modulating the mitogen-activated protein kinase pathway, and suppressing nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) activity. Antiaging activity, particularly of urolithin A, is especially notable due to its unique effects on mitophagy and mitochondrial biogenesis (García-Villalba et al., 2022), (Hasheminezhad et al., 2021).

Clinical Trials and Human Health

Clinical trials have shown that urolithin A is safe up to significant daily doses and can improve mitochondrial biomarkers in elderly patients, indicating its potential as a therapeutic agent for age-related diseases and conditions affecting muscle, brain, joints, and other organs (Andreux et al., 2019), (D’Amico et al., 2021).

Mitophagy and Cellular Health

Urolithin A's ability to induce mitophagy, the selective removal of mitochondria by autophagy, has been a focal point of research due to its implications in cellular health and lifespan. This property has been shown to prevent the accumulation of dysfunctional mitochondria with age, and it may improve exercise capacity and muscle function, suggesting a potential application in strategies to enhance mitochondrial and muscle function (Ryu et al., 2016).

Immunomodulatory and Anti-inflammatory Effects

The immunomodulatory role of urolithin A is evident in its ability to attenuate inflammation in various tissues, potentially delaying or preventing the onset of Alzheimer’s disease, type 2 diabetes mellitus, and non-alcoholic fatty liver disease. This points to its significance as an anti-inflammatory molecule to prevent immunometabolic diseases (Shen et al., 2021), (Toney et al., 2021).

Modulation of Metabolism and Obesity

Urolithins like Urolithin A, C, and D have been shown to attenuate triglyceride accumulation in human cultures of adipocytes and hepatocytes, indicating a regulatory role in lipid metabolism and potential applications in addressing obesity and metabolic disorders (Kang et al., 2016).